Cas no 326866-51-7 (5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide)

• Product Name: 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide
• CAS No: 326866-51-7
• MF: C₁₄H₁₄F₂N₂O₂S₂
• MW: 344.399967670441
• CID: 3104997
• PubChem ID: 3667997
• Update Time: 2025-06-08

5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide
• 5-amino-N-{4-[(difluoromethyl)sulfanyl]phenyl}-2-methylbenzene-1-sulfonamide
• SR-01000028173
• 326866-51-7
• AKOS000115496
• 5-amino-N-[4-(difluoromethylsulfanyl)phenyl]-2-methylbenzenesulfonamide
• CS-0218836
• SR-01000028173-1
• G34372
• EN300-02165
• Z56782490

• Inchi： 1S/C14H14F2N2O2S2/c1-9-2-3-10(17)8-13(9)22(19,20)18-11-4-6-12(7-5-11)21-14(15)16/h2-8,14,18H,17H2,1H3
• InChI Key： NBDUVVLULMBYNZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)N)(NC1C=CC(=CC=1)SC(F)F)(=O)=O

Computed Properties

• Exact Mass: 344.04647636Da
• Monoisotopic Mass: 344.04647636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide

Introduction to 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7)

5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide, identified by its CAS number 326866-51-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines a benzenesulfonamide core with functional groups that enhance its pharmacological potential. The presence of a 5-amino substituent and a 4-difluoromethylsulfanyl-phenyl moiety contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The benzenesulfonamide backbone is a well-established scaffold in medicinal chemistry, known for its ability to modulate biological pathways through interactions with specific targets. The introduction of a 2-methyl group at the second position of the benzene ring further diversifies its pharmacophoric features, potentially influencing both solubility and metabolic stability. The 4-difluoromethylsulfanyl-phenyl group adds an additional layer of complexity, with the fluorine atoms known to enhance binding affinity and metabolic resistance. These structural elements collectively contribute to the compound's potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of sulfonamide derivatives as pharmacological tools due to their broad spectrum of biological activities. Sulfonamides are particularly recognized for their role in antimicrobial, anti-inflammatory, and anticancer therapies. The compound 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7) exemplifies this trend, with its structural design aimed at optimizing drug-like properties such as bioavailability, selectivity, and target engagement. The 5-amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological macromolecules, while the 4-difluoromethylsulfanyl-phenyl moiety may contribute to lipophilicity and electronic tuning.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. The 4-difluoromethylsulfanyl-phenyl group in this compound is particularly noteworthy, as fluorine atoms can significantly alter electronic distributions and steric profiles. Such modifications have been shown to improve pharmacokinetic profiles and reduce off-target effects. Furthermore, the 2-methyl substituent may enhance metabolic stability by preventing rapid degradation, which is a critical factor in drug development.

The synthesis of 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7) involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often presents synthetic challenges due to their high reactivity and sensitivity to nucleophilic attack; however, modern techniques have made it possible to incorporate fluorinated groups with high fidelity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. The three-dimensional structure of 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7) has been analyzed using docking algorithms to predict its affinity for enzymes such as kinases or transcription factors relevant to therapeutic intervention. These studies suggest that the compound may exhibit inhibitory activity against certain disease-causing proteins, making it a valuable scaffold for structure-based drug design.

In vitro pharmacological evaluations have begun to reveal the potential therapeutic applications of this sulfonamide derivative. Preliminary data indicate that it may possess inhibitory effects on pathways associated with inflammation and cancer progression. The combination of structural features—such as the 5-amino, 4-difluoromethylsulfanyl-phenyl, and 2-methyl groups—has been hypothesized to contribute to its multitarget engagement capabilities. Such properties are highly desirable in modern drug discovery efforts aimed at developing treatments that address complex diseases through multiple mechanisms.

The role of sulfonamides in medicinal chemistry extends beyond their antimicrobial origins; they are now recognized for their versatility in modulating various biological processes. The unique structural composition of 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7) positions it as a versatile building block for further derivatization and optimization. Researchers are exploring methods to fine-tune its pharmacological profile by introducing additional substituents or altering existing functional groups while maintaining or enhancing key biological activities.

The development of novel pharmaceutical agents relies heavily on access to high-quality chemical intermediates like this sulfonamide derivative. Manufacturers specializing in fine chemicals have optimized synthetic routes to ensure consistent purity and yield, meeting the demands of academic and industrial research programs. As interest in fluorinated compounds grows, so does the need for efficient synthetic strategies that can produce these complex molecules reliably.

Future directions in the study of 5-Amino-N-(4-difluoromethylsulfanyl-phenyl)-2-methyl-benzenesulfonamide (CAS No. 326866-51-7) may include exploring its role in preclinical models to assess its efficacy and safety profiles further. Additionally, green chemistry principles are being increasingly applied to improve synthetic methodologies, reducing environmental impact while maintaining high standards of chemical production. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be crucial in unlocking the full potential of this compound as a therapeutic agent.